Cas no 2102409-92-5 ((S)-1-(2-fluoro-5-methoxyphenyl)ethan-1-amine hydrochloride)

• Product Name: (S)-1-(2-fluoro-5-methoxyphenyl)ethan-1-amine hydrochloride
• CAS No: 2102409-92-5
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 5193758
• PubChem ID: 131801183
• Update Time: 2024-11-05

(S)-1-(2-fluoro-5-methoxyphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 182911
• (S)-1-(2-fluoro-5-methoxyphenyl)ethan-1-amine hydrochloride
• SCHEMBL20237872
• 2102409-92-5
• (S)-1-(2-FLUORO-5-METHOXYPHENYL)ETHAN-1-AMINEHCL
• AKOS037652054
• (S)-1-(2-FLUORO-5-METHOXYPHENYL)ETHAN-1-AMINE HCL
• CS-0336476
• (1S)-1-(2-fluoro-5-methoxyphenyl)ethanamine;hydrochloride

• Inchi： 1S/C9H12FNO.ClH/c1-6(11)8-5-7(12-2)3-4-9(8)10;/h3-6H,11H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： NCSJECMMTDGRMS-RGMNGODLSA-N
• SMILES： [C@H](C1C(=CC=C(OC)C=1)F)(N)C.Cl

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų